Cas no 339018-94-9 (2-(Benzylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine)

• Product Name: 2-(Benzylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine
• CAS No: 339018-94-9
• MF: C₁₇H₁₇N₃S₂
• MW: 327.466980695724
• CID: 5017530
• Update Time: 2023-08-25

2-(Benzylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(benzylsulfanyl)thieno[3,2-d]pyrimidin-4-yl]pyrrolidine
• 2-(benzylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine
• Oprea1_437319
• 2-(Benzylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine

• Inchi： 1S/C17H17N3S2/c1-2-6-13(7-3-1)12-22-17-18-14-8-11-21-15(14)16(19-17)20-9-4-5-10-20/h1-3,6-8,11H,4-5,9-10,12H2
• InChI Key： QXHRPAQZAJCPEG-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=C(N=2)SCC1C=CC=CC=1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• XLogP3: 4.6
• Topological Polar Surface Area: 82.6